2-[(2,6-Dimethylphenyl)amino]-1,3-thiazole-5-carboxylic acid

• IUPAC Name: 2-(2,6-dimethylanilino)-1,3-thiazole-5-carboxylic acid
• InChI: InChI=1S/C12H12N2O2S/c1-7-4-3-5-8(2)10(7)14-12-13-6-9(17-12)11(15)16/h3-6H,1-2H3,(H,13,14)(H,15,16)
• InChI Key: AEVXWQMDSSHNEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC2=NC=C(S2)C(=O)O
• Molecular Formula: C12H12N2O2S
• Molecular Weight: 248.30 g/mol
• CAS No.: 1512484-12-6

Description

“2-[(2,6-Dimethylphenyl)amino]-1,3-thiazole-5-carboxylic acid” is a potential non-steroidal anti-inflammatory and thyroid drug. It is also known as “[(2,6-Dimethylphenyl)carbamoyl]formic acid” or “(2,6-Dimethylphenyl)aminoacetic acid” with a molecular weight of 193.2 g/mol.

Synthesis Analysis

The compound has been synthesized through solution growth and thermal treatment of crystals. Form II of the compound has been discovered through crystal growth in a variety of solvents, and characterized by single-crystal X-ray diffraction, powder X-ray diffraction (PXRD), FT-IR, and Raman spectroscopy.

Molecular Structure Analysis

The molecular structure of the compound seems to lead to polymorphism due to the conformational flexibility of the molecule. A conformational scan shows the conformational minima correspond to the conformers in the polymorphs. Lattice energy calculations show energies of -48.14 and -50.31 kcal mol -1 for forms I and II, providing information on the relative stability for each form.

Chemical Reactions Analysis

The compound has been found to convert from form II to form III upon thermal treatment. This indicates that the compound undergoes phase changes under different conditions, which could be important in understanding its reactivity and stability.

Physical and Chemical Properties Analysis

The compound is a white to almost white powder. It has a molecular weight of 193.2 g/mol. More detailed physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the search results.

Scientific Research Applications

Antioxidant and Anti-inflammatory Agents

Research has shown the development of benzofused thiazole derivatives, including compounds related to 2-[(2,6-Dimethylphenyl)amino]-1,3-thiazole-5-carboxylic acid, for potential use as antioxidant and anti-inflammatory agents. These compounds have been synthesized and evaluated for their in vitro antioxidant and anti-inflammatory activities. Certain derivatives demonstrated significant anti-inflammatory activity compared to standard references, showing promise as new anti-inflammatory and antioxidant agents (Raut et al., 2020).

Biocatalyst Inhibition

The carboxylic acid structure of this compound suggests its potential role in biocatalyst inhibition. Studies on carboxylic acids have highlighted their impact on engineered microbes such as Escherichia coli and Saccharomyces cerevisiae, which are used for fermentative production. The inhibitory effects of these acids at concentrations below desired yields underscore their significance in biotechnological applications, especially in optimizing fermentation processes (Jarboe et al., 2013).

Antitumor Activity

Imidazole derivatives, closely related to the chemical structure of this compound, have been reviewed for their antitumor activities. These compounds, including bis(2-chloroethyl)amino derivatives of imidazole, have shown promising results in preclinical testing stages for new antitumor drugs. The exploration of these structures opens up avenues for synthesizing compounds with varied biological properties, including potential antitumor agents (Iradyan et al., 2009).

Pharmacological Review

A pharmacological review of chlorogenic acid, a compound sharing functional similarities with this compound, has highlighted its diverse biological and pharmacological effects. Chlorogenic acid exhibits antioxidant, antibacterial, hepatoprotective, cardioprotective, anti-inflammatory, and neuroprotective activities, among others. This review underscores the potential of carboxylic acid derivatives in developing natural safeguard food additives and reducing medicinal costs (Naveed et al., 2018).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

The compound has been studied for its polymorphism and its potential use as a non-steroidal anti-inflammatory and thyroid drug. Future research could focus on further exploring its therapeutic potential, understanding its mechanism of action, and studying its physical and chemical properties in more detail.

Mechanism of Action

Target of Action

It’s structurally similar to 2-[(3,5-dimethylphenyl)amino]pyrimidin-4-yl compounds, which are known to interact with the tyrosine-protein kinase syk .

Mode of Action

Based on its structural similarity to other compounds, it may interact with its target protein and modulate its activity, leading to downstream effects .

Biochemical Pathways

Given its potential interaction with tyrosine-protein kinase syk, it may influence pathways related to immune response and cell signaling .

Result of Action

If it interacts with tyrosine-protein kinase syk, it may influence cellular processes such as cell growth, differentiation, and immune response .